Cas no 89683-72-7 (Cyclopentanecarbonitrile, 3-(1-methylethylidene)-)
89683-72-7 structure
Product Name:Cyclopentanecarbonitrile, 3-(1-methylethylidene)-
Cyclopentanecarbonitrile, 3-(1-methylethylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonitrile, 3-(1-methylethylidene)-
- 3-propan-2-ylidenecyclopentane-1-carbonitrile
- 3-(1-Methylethylidene)cyclopentanecarbonitrile #
- 89683-72-7
- SZIUIOJLCALYSZ-UHFFFAOYSA-N
- DTXSID80340451
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- Inchi: 1S/C9H13N/c1-7(2)9-4-3-8(5-9)6-10/h8H,3-5H2,1-2H3
- InChI Key: SZIUIOJLCALYSZ-UHFFFAOYSA-N
- SMILES: N#CC1C/C(=C(\C)/C)/CC1
Computed Properties
- Exact Mass: 135.104799419g/mol
- Monoisotopic Mass: 135.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8Ų
Cyclopentanecarbonitrile, 3-(1-methylethylidene)- Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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